Cas no 82017-30-9 ((S)-2-(Cyclohexylamino)propanoic acid)
(S)-2-(Cyclohexylamino)propanoic acid is a chiral non-proteinogenic amino acid derivative featuring a cyclohexylamine substituent at the α-position of the propanoic acid backbone. Its stereospecific (S)-configuration makes it valuable in asymmetric synthesis, peptide modification, and pharmaceutical research, particularly as a building block for bioactive compounds or catalysts. The cyclohexyl group enhances lipophilicity, potentially improving membrane permeability in drug design. This compound is also useful in studying enzyme-substrate interactions due to its structural resemblance to natural amino acids. Its stability and well-defined chirality make it suitable for applications requiring precise stereochemical control. Typical purity levels exceed 98%, ensuring reproducibility in research and industrial processes.
82017-30-9 structure
Product Name:(S)-2-(Cyclohexylamino)propanoic acid
CAS No:82017-30-9
MF:C9H17NO2
MW:171.23678278923
MDL:MFCD16039417
CID:701646
PubChem ID:12003067
Update Time:2025-10-18
(S)-2-(Cyclohexylamino)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (S)-2-(Cyclohexylamino)propanoic acid
- DL-CYCLOHEXYLALANINE
- L-Alanine, N-cyclohexyl-
- N-Cyclohexyl-L-alanine (ACI)
- (S)-2-(Cyclohexylamino)propanoicacid
- DB-146140
- cyclohexyl-l-alanine
- BVAUMRCGVHUWOZ-ZETCQYMHSA-N
- AKOS015918354
- DB-005565
- 82017-30-9
- CS-0137914
- C76628
- (S)-2-(Cyclohexylamino)propanoic acid (cHex-L-Ala-OH)
- SCHEMBL38558
- n-cyclohexyl-l-alanine
- MFCD16039417
- (2S)-2-(cyclohexylamino)propanoic acid
- DS-17358
- BCP13867
-
- MDL: MFCD16039417
- Inchi: 1S/C9H17NO2/c1-7(9(11)12)10-8-5-3-2-4-6-8/h7-8,10H,2-6H2,1H3,(H,11,12)/t7-/m0/s1
- InChI Key: BVAUMRCGVHUWOZ-ZETCQYMHSA-N
- SMILES: N(C1CCCCC1)[C@@H](C)C(=O)O
Computed Properties
- Exact Mass: 171.125928785g/mol
- Monoisotopic Mass: 171.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 49.3Ų
(S)-2-(Cyclohexylamino)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S44520-5g |
N-Cyclohexyl-L-alanine |
82017-30-9 | 5g |
¥2736.0 | 2021-09-07 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S44520-250mg |
N-Cyclohexyl-L-alanine |
82017-30-9 | 250mg |
¥286.0 | 2021-09-07 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S44520-1g |
N-Cyclohexyl-L-alanine |
82017-30-9 | 1g |
¥716.0 | 2021-09-07 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S44520-10g |
N-Cyclohexyl-L-alanine |
82017-30-9 | 10g |
¥4656.0 | 2021-09-07 | ||
| Chemenu | CM200984-5g |
cyclohexyl-L-alanine |
82017-30-9 | 95% | 5g |
$514 | 2021-06-09 | |
| Chemenu | CM200984-10g |
cyclohexyl-L-alanine |
82017-30-9 | 95% | 10g |
$860 | 2021-06-09 | |
| Chemenu | CM200984-25g |
cyclohexyl-L-alanine |
82017-30-9 | 95% | 25g |
$1720 | 2021-06-09 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WG039-250mg |
(S)-2-(Cyclohexylamino)propanoic acid |
82017-30-9 | 95+% | 250mg |
389CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WG039-50mg |
(S)-2-(Cyclohexylamino)propanoic acid |
82017-30-9 | 95+% | 50mg |
111.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WG039-5g |
(S)-2-(Cyclohexylamino)propanoic acid |
82017-30-9 | 95+% | 5g |
3279CNY | 2021-05-08 |
(S)-2-(Cyclohexylamino)propanoic acid Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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